Cas no 312272-99-4 (Octanediamide, N,N'-bis(phenylmethyl)-)

Octanediamide, N,N'-bis(phenylmethyl)- structure
312272-99-4 structure
Product Name:Octanediamide, N,N'-bis(phenylmethyl)-
CAS No:312272-99-4
MF:C22H28N2O2
MW:352.469925880432
CID:1445864
PubChem ID:2830843
Update Time:2025-04-20

Octanediamide, N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Octanediamide, N,N'-bis(phenylmethyl)-
    • N,N'-dibenzyloctanediamide
    • MLS001183548
    • CHEMBL1510659
    • AKOS000487339
    • 312272-99-4
    • DTXSID00385283
    • SMR000502028
    • CBDivE_010485
    • SR-01000513541-1
    • SR-01000513541
    • HMS2844P20
    • STK009706
    • Inchi: 1S/C22H28N2O2/c25-21(23-17-19-11-5-3-6-12-19)15-9-1-2-10-16-22(26)24-18-20-13-7-4-8-14-20/h3-8,11-14H,1-2,9-10,15-18H2,(H,23,25)(H,24,26)
    • InChI Key: KRYKADIPEUBRQM-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC(NCC1C=CC=CC=1)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.21524
  • Monoisotopic Mass: 352.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

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